Cas no 154750-23-9 (Benzenesulfonic acid,4-methoxy-, (tetrahydro-5,5-dimethyl-2-oxo-3-furanyl)methyl ester)

• Product Name: Benzenesulfonic acid,4-methoxy-, (tetrahydro-5,5-dimethyl-2-oxo-3-furanyl)methyl ester
• CAS No: 154750-23-9
• MF: C₁₄H₁₈O₆S
• MW: 314.354123592377
• CID: 106702
• PubChem ID: 127260068
• Update Time: 2025-04-18

Benzenesulfonic acid,4-methoxy-, (tetrahydro-5,5-dimethyl-2-oxo-3-furanyl)methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,4-methoxy-, (tetrahydro-5,5-dimethyl-2-oxo-3-furanyl)methyl ester
• [(5,5-dimethyl-2-oxooxolan-3-yl)-methoxymethyl] benzenesulfonate
• 5,5-DIMETHYL-3-(METHOXYBENZENESULFONYLOXYMETHYL)DIHYDRO-2-[3H]-FURANONE
• 154750-23-9
• (4-Methoxy-5,5-dimethyl-2-oxotetrahydrofuran-3-yl)methyl benzenesulfonate

• Inchi： 1S/C14H18O6S/c1-14(2)12(18-3)11(13(15)20-14)9-19-21(16,17)10-7-5-4-6-8-10/h4-8,11-12H,9H2,1-3H3
• InChI Key： AEJJVZGBQGDFFJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(=O)(=O)OCC1C(=O)OC(C)(C)C1OC

Computed Properties

• Exact Mass: 314.08244
• Monoisotopic Mass: 314.08240946g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 87.3Ų

Experimental Properties

• PSA: 78.9